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Technical Support Center: AL002 Efficacy
Assays
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers and drug development professionals working with assays to

determine the efficacy of AL002, a humanized monoclonal antibody targeting the TREM2

receptor. The recent failure of the AL002 Phase II INVOKE-2 trial to meet its primary endpoints

underscores the critical importance of robust and reproducible bioanalytical methods in

neurodegenerative disease research.[1][2] This guide addresses common challenges in

developing and executing reproducible assays for key pharmacodynamic biomarkers

associated with AL002's mechanism of action.

Understanding the AL002 Mechanism of Action
AL002 is designed to bind to the triggering receptor expressed on myeloid cells 2 (TREM2), a

receptor primarily found on microglia, the resident immune cells of the brain.[3] By activating

TREM2, AL002 aims to stimulate microglial activity, including phagocytosis and proliferation, to

clear pathological proteins such as amyloid-beta (Aβ) and reduce neuroinflammation

associated with Alzheimer's disease.[3][4]
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The intended signaling pathway following AL002 binding to TREM2 is depicted below:
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Unsatisfactory Assay Results
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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